Cas no 1082872-65-8 (3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL)

• Product Name: 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL
• CAS No: 1082872-65-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5596785
• PubChem ID: 62388159
• Update Time: 2025-06-28

3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,4-dimethoxy-
• 1082872-65-8
• EN300-1847257
• AKOS011675006

• Inchi： 1S/C11H17NO3/c1-14-8-3-4-9(10(12)5-6-13)11(7-8)15-2/h3-4,7,10,13H,5-6,12H2,1-2H3
• InChI Key： RNKAGOYJCGTSSR-UHFFFAOYSA-N
• SMILES： C(O)CC(N)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL

Professional Introduction to Compound with CAS No. 1082872-65-8 and Product Name: 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL

The compound identified by the CAS number 1082872-65-8 and the product name 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif comprising an amino group and a bisdimethoxyphenyl-substituted propyl backbone, has garnered attention due to its potential pharmacological properties and its utility in synthetic chemistry.

Structurally, 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL is characterized by a tertiary amine functionality linked to a phenyl ring at the alpha position, with methoxy substituents at the 2 and 4 positions of the phenyl ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in compounds that incorporate bisdimethoxyphenyl moieties due to their reported interactions with various biological targets. The presence of multiple methoxy groups enhances lipophilicity while simultaneously allowing for fine-tuning of electronic properties through conjugation with aromatic systems. Such features are particularly relevant in the design of kinase inhibitors, where precise modulation of binding affinity and selectivity is crucial.

One of the most compelling aspects of 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinities or altered selectivity profiles. For instance, modifications at the propyl chain or further functionalization of the phenyl ring have led to derivatives exhibiting promising activity against targets implicated in inflammatory diseases and cancer.

The utility of this compound extends beyond its direct pharmacological applications. Its unique structural features make it an attractive building block for exploring new synthetic methodologies and reaction pathways. The tertiary amine functionality provides opportunities for further derivatization via reductive amination, alkylation, or coupling reactions, while the bisdimethoxyphenyl group offers stability under various reaction conditions. These attributes have positioned 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL as a cornerstone in synthetic libraries used by medicinal chemists worldwide.

Recent advances in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL can effectively engage with biological targets through multiple interaction modes, including hydrogen bonding and hydrophobic interactions. These insights have guided the design of next-generation derivatives aimed at improving drug-like properties such as solubility, metabolic stability, and oral bioavailability.

The growing body of literature on 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL underscores its versatility as both a starting material and an intermediate in drug development pipelines. Collaborative efforts between academic researchers and pharmaceutical companies have yielded several high-profile publications detailing novel synthetic routes and pharmacological evaluations. These studies collectively demonstrate the compound's potential to contribute to the discovery of next-generation therapeutics.

Looking ahead, the future prospects for 3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OL are bright, particularly as methodologies for structure-based drug design continue to evolve. The integration of machine learning algorithms with experimental data promises to accelerate the identification of new derivatives with optimized properties. Furthermore, advances in biocatalysis offer exciting opportunities for sustainable synthesis routes that align with green chemistry principles.

In conclusion,3-AMINO-3-(2,4-DIMETHOXYPHENYL)PROPAN-1-OLOver its CAS number 1082872‍‍‍‍65‌8represents an invaluable asset in modern pharmaceutical research. Its unique structural features combined with its synthetic versatility make it a cornerstone compound for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.